Cas no 2228456-12-8 (1-(2-chloro-6-methylpyridin-4-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-chloro-6-methylpyridin-4-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228456-12-8
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6502836
• PubChem ID: 165636990
• Update Time: 2025-05-21

1-(2-chloro-6-methylpyridin-4-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-4-yl)methyl-N-methylcyclopropan-1-amine
• 1-[(2-chloro-6-methylpyridin-4-yl)methyl]-N-methylcyclopropan-1-amine
• EN300-1995743
• 2228456-12-8

• Inchi： 1S/C11H15ClN2/c1-8-5-9(6-10(12)14-8)7-11(13-2)3-4-11/h5-6,13H,3-4,7H2,1-2H3
• InChI Key： PPBLRQQNPPYFFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CC1(CC1)NC

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(2-chloro-6-methylpyridin-4-yl)methyl-N-methylcyclopropan-1-amine

1-(2-Chloro-6-Methylpyridin-4-Yl)methyl-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

1-(2-Chloro-6-Methylpyridin-4-Yl)methyl-N-Methylcyclopropan-1-Amine, also known by its CAS number CAS 2228456-12-8, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential utility in drug design and development. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and biological activity.

The molecular structure of 1-(2-Chloro-6-Methylpyridin-4-Yl)methyl-N-Methylcyclopropan-1-Amine is characterized by a cyclopropane ring fused with a pyridine moiety, which introduces significant strain and reactivity. The presence of chlorine and methyl substituents on the pyridine ring further modulates its electronic properties, making it an attractive candidate for various chemical transformations. Researchers have recently explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

Recent studies have highlighted the importance of CAS 2228456-12-8 in medicinal chemistry, where it serves as a key building block for constructing complex molecular architectures. Its ability to undergo nucleophilic substitution reactions under mild conditions has been extensively documented, providing a versatile platform for drug discovery. Additionally, the compound's stability under physiological conditions makes it a promising candidate for targeted drug delivery systems.

In terms of synthesis, 1-(2-Chloro-6-Methylpyridin-4-Yl)methyl-N-Methylcyclopropan-1-Amine is typically prepared via a multi-step process involving chlorination, alkylation, and cyclopropanation reactions. Innovations in catalytic systems and green chemistry practices have significantly improved the efficiency and sustainability of these processes. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the construction of this compound with high yield and selectivity.

The pharmacological profile of this compound has been a focal point of recent investigations. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. Furthermore, its ability to modulate ion channels has opened new avenues for research in neurodegenerative disorders.

From an environmental perspective, the biodegradation pathways of CAS 2228456-12-8 have been studied to assess its impact on ecosystems. Findings indicate that under aerobic conditions, the compound undergoes rapid mineralization, minimizing its ecological footprint. This aligns with current trends toward developing eco-friendly chemical compounds.

In conclusion, 1-(2-Chloro-6-Methylpyridin-4-Yl)methyl-N-Methylcyclopropan-1-Amine represents a significant advancement in organic synthesis and drug discovery. Its unique chemical properties, coupled with recent breakthroughs in synthetic methodologies and pharmacological applications, position it as a valuable asset in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing therapeutic interventions across diverse disease states.